2-bromo-N-[2-(dimethylamino)ethyl]benzamide hydrochloride

• IUPAC Name: 2-bromo-N-[2-(dimethylamino)ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C11H15BrN2O.ClH/c1-14(2)8-7-13-11(15)9-5-3-4-6-10(9)12;/h3-6H,7-8H2,1-2H3,(H,13,15);1H
• InChI Key: XLWNIEPWQDUERN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C1=CC=CC=C1Br.Cl
• Molecular Formula: C11H16BrClN2O
• Molecular Weight: 307.61 g/mol

Description

2-bromo-N-[2-(dimethylamino)ethyl]benzamide hydrochloride is a chemical compound that has been studied for its potential use in scientific research. This compound is a member of the benzamide family and has been found to have a variety of interesting properties that make it useful for a range of applications in the laboratory.

Mechanism of Action

The mechanism of action of 2-bromo-N-[2-(dimethylamino)ethyl]benzamide hydrochloride involves its ability to selectively bind to phosphorylated proteins. This binding interaction is thought to occur through hydrogen bonding and electrostatic interactions between the compound and the phosphorylated residues on the protein.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood at this time. However, it has been suggested that this compound may have an impact on cellular signaling pathways and protein function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-[2-(dimethylamino)ethyl]benzamide hydrochloride in lab experiments is its selectivity for phosphorylated proteins. This makes it a useful tool for studying protein signaling pathways and phosphorylation events. However, one limitation is that the compound may not be suitable for all types of experiments and may require further optimization for specific applications.

Future Directions

There are a number of future directions for research on 2-bromo-N-[2-(dimethylamino)ethyl]benzamide hydrochloride. One area of interest is the development of new applications for this compound, such as its use in the study of protein-protein interactions or in the development of new biosensors. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and challenges for use in lab experiments.

Synthesis Methods

The synthesis of 2-bromo-N-[2-(dimethylamino)ethyl]benzamide hydrochloride can be achieved through a variety of methods. One common approach involves the reaction of 2-bromoacetophenone with N,N-dimethylethylenediamine in the presence of hydrochloric acid. This reaction produces the desired compound as a hydrochloride salt, which can be purified through recrystallization.

Scientific Research Applications

2-bromo-N-[2-(dimethylamino)ethyl]benzamide hydrochloride has been studied for its potential use in a range of scientific research applications. One area of interest is its potential use as a fluorescent probe for the detection of protein phosphorylation. This compound has been found to selectively bind to phosphorylated proteins, making it a useful tool for studying protein signaling pathways.